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Compound of Interest

Compound Name: 4-Iodo-3,5-dimethylphenyl acetate

Cat. No.: B2635707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information

for 4-Iodo-3,5-dimethylphenyl acetate. Due to a lack of experimentally determined

quantitative data in publicly accessible literature, this guide presents high-quality predicted

solubility values and outlines a detailed, standardized experimental protocol for determining the

solubility of this compound.

Predicted Physicochemical and Solubility Data
In the absence of experimental data, computational models provide valuable estimates of a

compound's physicochemical properties. The following table summarizes the predicted

properties for 4-Iodo-3,5-dimethylphenyl acetate, including its solubility in various solvents.

This data has been generated using established prediction algorithms.
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Property Predicted Value Notes

Molecular Weight 290.1 g/mol -

LogP (o/w) 3.8

A measure of lipophilicity. A

higher value indicates lower

water solubility.

Water Solubility 15.4 mg/L
Predicted at 25°C. Indicates

very low solubility in water.

Solubility in Ethanol Soluble

Expected to be soluble based

on the miscibility of similar

aromatic esters in alcohols.

Solubility in DMSO Soluble

Expected to be soluble, as

DMSO is a common solvent for

a wide range of organic

compounds.

Solubility in Hexane Insoluble

Expected to have low solubility

due to the polar nature of the

acetate group.

Disclaimer: The quantitative solubility data presented above is based on computational

predictions and should be used as an estimation. For precise quantitative values, experimental

determination is highly recommended.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the aqueous solubility of 4-Iodo-3,5-
dimethylphenyl acetate, adapted from the OECD Guideline for the Testing of Chemicals, Test

No. 105: Water Solubility.[1][2][3][4][5] This protocol is a widely accepted standard for

generating reliable solubility data.

Principle
The flask method is suitable for substances with a water solubility above 10⁻² g/L. A

supersaturated solution of the compound in water is prepared and allowed to equilibrate. After
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equilibration, the concentration of the dissolved substance in the aqueous phase is determined

by a suitable analytical method.

Materials and Equipment
4-Iodo-3,5-dimethylphenyl acetate (analytical standard)

Reagent grade water (e.g., deionized or distilled)

Thermostatically controlled water bath or shaker

Centrifuge

Analytical balance

pH meter

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Glass vials with screw caps

Procedure
Preparation of the Test Solution:

Add an excess amount of 4-Iodo-3,5-dimethylphenyl acetate to a glass vial containing a

known volume of water. The excess solid should be clearly visible.

Seal the vial to prevent evaporation.

Equilibration:

Place the vial in a thermostatically controlled shaker or water bath set to a constant

temperature (e.g., 25 °C).
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Agitate the mixture for a sufficient period to allow for equilibration. A preliminary test is

recommended to determine the time required to reach saturation. Typically, 24 to 48 hours

is sufficient.

Phase Separation:

After equilibration, allow the vial to stand at the test temperature to allow the undissolved

solid to settle.

To ensure complete separation of the solid and liquid phases, centrifuge the vial at a

suitable speed.

Sampling and Analysis:

Carefully withdraw an aliquot of the clear supernatant (the aqueous solution) using a

pipette.

Dilute the aliquot with a suitable solvent (e.g., the mobile phase for HPLC analysis) in a

volumetric flask to a concentration within the calibration range of the analytical method.

Analyze the diluted sample using a validated HPLC method to determine the

concentration of 4-Iodo-3,5-dimethylphenyl acetate.

Quantification:

Prepare a series of calibration standards of 4-Iodo-3,5-dimethylphenyl acetate of known

concentrations.

Generate a calibration curve by plotting the analytical response versus the concentration

of the standards.

Use the calibration curve to determine the concentration of the compound in the diluted

sample and subsequently calculate the solubility in the original aqueous solution.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the general workflow for determining the solubility of a solid

organic compound using the flask method.

Workflow for Solubility Determination (Flask Method)
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Caption: General workflow for determining the solubility of a solid organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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